Cas no 14633-21-7 (3-Ethylisoxazole-5-carboxylic acid)

3-Ethylisoxazole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring an isoxazole core with an ethyl substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules and agrochemicals. Its isoxazole ring contributes to enhanced stability and reactivity, making it valuable for constructing complex structures. The carboxylic acid functional group allows for further derivatization, enabling applications in amide coupling, esterification, and metal coordination chemistry. Its well-defined structure and purity make it suitable for precision synthesis and research purposes. The compound is typically handled under standard laboratory conditions, with attention to compatibility in reactions involving sensitive functional groups.
3-Ethylisoxazole-5-carboxylic acid structure
14633-21-7 structure
Product Name:3-Ethylisoxazole-5-carboxylic acid
CAS No:14633-21-7
MF:C6H7NO3
MW:141.124681711197
MDL:MFCD07643277
CID:98719
PubChem ID:6484277
Update Time:2025-06-08

3-Ethylisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Ethylisoxazole-5-carboxylic acid
    • 3-ethyl-1,2-oxazole-5-carboxylic acid
    • 3-Ethyl-isoxazole-5-carboxylic acid
    • 3-ethylisoxazole-5-carboxylic acid(SALTDATA: 0.08NaCl)
    • 5-Isoxazolecarboxylicacid, 3-ethyl-
    • 3-Ethyl-5-carboxy-isoxazol
    • Albb-004577
    • 3-Ethyl-5-isoxazolecarboxylicacid
    • 14633-21-7
    • CS-0085328
    • 3-Ethyl-5-isoxazolecarboxylic acid
    • 3-Ethylisoxazole-5-carboxylicacid
    • BP-10527
    • 3-Ethylisoxazole-5-carboxylic acid x0.08nacl
    • EN300-92668
    • LS-01709
    • FT-0759940
    • Z1198173455
    • 3-ethylisoxazole-5-carboxylic acid, AldrichCPR
    • MFCD07643277
    • AKOS000302555
    • 5-Isoxazolecarboxylic acid, 3-ethyl-
    • HMS1700J07
    • 3-ethyl-5-carboxyisoxazole
    • SCHEMBL597064
    • DTXSID40424448
    • WHBIWWYTGXQXSD-UHFFFAOYSA-N
    • SY082353
    • STK352111
    • DB-012873
    • MDL： MFCD07643277
    • Inchi： 1S/C6H7NO3/c1-2-4-3-5(6(8)9)10-7-4/h3H,2H2,1H3,(H,8,9)
    • InChI Key： WHBIWWYTGXQXSD-UHFFFAOYSA-N
    • SMILES： O1C(C(=O)O)=CC(CC)=N1

Computed Properties

  • Exact Mass: 141.04300
  • Monoisotopic Mass: 141.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.273
  • Boiling Point: 316.1°C at 760 mmHg
  • Flash Point: 145°C
  • Refractive Index: 1.509
  • PSA: 63.33000
  • LogP: 0.93520

3-Ethylisoxazole-5-carboxylic acid Security Information

  • HazardClass：IRRITANT

3-Ethylisoxazole-5-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Ethylisoxazole-5-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:14633-21-7)3-Ethylisoxazole-5-carboxylic acid
Order Number:A1134237
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:36
Price ($):1566.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14633-21-7)3-Ethylisoxazole-5-carboxylic acid
A1134237
Purity:99%
Quantity:10g
Price ($):1566.0
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